Cas no 2172050-78-9 (1-(1-Amino-2-cyclobutylethyl)cyclooctan-1-ol)
1-(1-Amino-2-cyclobutylethyl)cyclooctan-1-ol is a structurally unique compound featuring a cyclooctanol core substituted with an aminoethyl-cyclobutyl moiety. This configuration imparts distinct steric and electronic properties, making it a valuable intermediate in synthetic organic chemistry. The presence of both hydroxyl and amine functional groups enhances its versatility for further derivatization, enabling applications in pharmaceutical research and asymmetric synthesis. The cyclobutyl ring contributes to conformational rigidity, potentially improving binding affinity in biologically active molecules. Its balanced lipophilicity and polar functionality suggest utility in medicinal chemistry, particularly for designing novel scaffolds with tailored pharmacokinetic profiles. The compound's stereochemistry may also offer opportunities for chiral synthesis applications.
2172050-78-9 structure
Product Name:1-(1-Amino-2-cyclobutylethyl)cyclooctan-1-ol
CAS No:2172050-78-9
MF:C14H27NO
MW:225.370284318924
CID:5769547
PubChem ID:165743878
Update Time:2025-06-09
1-(1-Amino-2-cyclobutylethyl)cyclooctan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1638026
- 2172050-78-9
- 1-(1-amino-2-cyclobutylethyl)cyclooctan-1-ol
- 1-(1-Amino-2-cyclobutylethyl)cyclooctan-1-ol
-
- Inchi： 1S/C14H27NO/c15-13(11-12-7-6-8-12)14(16)9-4-2-1-3-5-10-14/h12-13,16H,1-11,15H2
- InChI Key： VHZSHWVCVWHERQ-UHFFFAOYSA-N
- SMILES： OC1(CCCCCCC1)C(CC1CCC1)N
Computed Properties
- Exact Mass: 225.209264485g/mol
- Monoisotopic Mass: 225.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.2Ų
1-(1-Amino-2-cyclobutylethyl)cyclooctan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1638026-0.05g |
1-(1-amino-2-cyclobutylethyl)cyclooctan-1-ol |
2172050-78-9 | 0.05g |
$1140.0 | 2023-06-04 | ||
| Enamine | EN300-1638026-0.1g |
1-(1-amino-2-cyclobutylethyl)cyclooctan-1-ol |
2172050-78-9 | 0.1g |
$1195.0 | 2023-06-04 | ||
| Enamine | EN300-1638026-0.25g |
1-(1-amino-2-cyclobutylethyl)cyclooctan-1-ol |
2172050-78-9 | 0.25g |
$1249.0 | 2023-06-04 | ||
| Enamine | EN300-1638026-0.5g |
1-(1-amino-2-cyclobutylethyl)cyclooctan-1-ol |
2172050-78-9 | 0.5g |
$1302.0 | 2023-06-04 | ||
| Enamine | EN300-1638026-1.0g |
1-(1-amino-2-cyclobutylethyl)cyclooctan-1-ol |
2172050-78-9 | 1g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1638026-2.5g |
1-(1-amino-2-cyclobutylethyl)cyclooctan-1-ol |
2172050-78-9 | 2.5g |
$2660.0 | 2023-06-04 | ||
| Enamine | EN300-1638026-5.0g |
1-(1-amino-2-cyclobutylethyl)cyclooctan-1-ol |
2172050-78-9 | 5g |
$3935.0 | 2023-06-04 | ||
| Enamine | EN300-1638026-10.0g |
1-(1-amino-2-cyclobutylethyl)cyclooctan-1-ol |
2172050-78-9 | 10g |
$5837.0 | 2023-06-04 | ||
| Enamine | EN300-1638026-50mg |
1-(1-amino-2-cyclobutylethyl)cyclooctan-1-ol |
2172050-78-9 | 50mg |
$948.0 | 2023-09-22 | ||
| Enamine | EN300-1638026-100mg |
1-(1-amino-2-cyclobutylethyl)cyclooctan-1-ol |
2172050-78-9 | 100mg |
$993.0 | 2023-09-22 |
1-(1-Amino-2-cyclobutylethyl)cyclooctan-1-ol Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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